Cas no 1021075-33-1 (N-[6-({[(3-methylphenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]benzamide)

• Product Name: N-[6-({[(3-methylphenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]benzamide
• CAS No: 1021075-33-1
• MF: C₂₀H₁₈N₄O₂S
• MW: 378.447522640228
• CID: 6199006
• PubChem ID: 42111567
• Update Time: 2025-06-10

N-[6-({[(3-methylphenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]benzamide Chemical and Physical Properties

Names and Identifiers

• N-[6-({[(3-methylphenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]benzamide
• N-(6-((2-oxo-2-(m-tolylamino)ethyl)thio)pyridazin-3-yl)benzamide
• N-[6-[2-(3-methylanilino)-2-oxoethyl]sulfanylpyridazin-3-yl]benzamide
• AKOS024499420
• 1021075-33-1
• F5126-0025

• Inchi： 1S/C20H18N4O2S/c1-14-6-5-9-16(12-14)21-18(25)13-27-19-11-10-17(23-24-19)22-20(26)15-7-3-2-4-8-15/h2-12H,13H2,1H3,(H,21,25)(H,22,23,26)
• InChI Key： GBOQNBAHJSWBGW-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(N=N1)NC(C1C=CC=CC=1)=O)CC(NC1=CC=CC(C)=C1)=O

Computed Properties

• Exact Mass: 378.11504700g/mol
• Monoisotopic Mass: 378.11504700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 109Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-[6-({[(3-methylphenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]benzamide

Research Brief on N-[6-({[(3-methylphenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]benzamide (CAS: 1021075-33-1)

In recent years, the compound N-[6-({[(3-methylphenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]benzamide (CAS: 1021075-33-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridazine and benzamide scaffold, has shown promising potential in various therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of N-[6-({[(3-methylphenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]benzamide involves a multi-step process that includes the functionalization of the pyridazine ring and subsequent coupling with benzamide derivatives. Recent studies have optimized this synthesis to improve yield and purity, making it more feasible for large-scale production. The compound's structural features, including the sulfanyl linker and carbamoyl group, are critical for its biological activity, particularly in modulating protein-protein interactions.

From a pharmacological perspective, N-[6-({[(3-methylphenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]benzamide has demonstrated notable activity as a kinase inhibitor. Preclinical studies have highlighted its efficacy in targeting specific kinases involved in inflammatory pathways and oncogenic signaling. For instance, in vitro assays have shown that the compound effectively inhibits the activity of certain tyrosine kinases, which are often dysregulated in cancers. These findings suggest its potential as a lead compound for developing novel anticancer therapies.

In addition to its kinase inhibitory properties, recent research has explored the compound's role in neurodegenerative diseases. Preliminary data indicate that N-[6-({[(3-methylphenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]benzamide may modulate neuroinflammatory responses by targeting microglial activation. This could have implications for treating conditions such as Alzheimer's disease and Parkinson's disease, where neuroinflammation plays a critical role in disease progression.

Despite these promising results, challenges remain in translating these findings into clinical applications. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structural optimization and in vivo studies. Recent efforts have focused on derivatizing the core structure to enhance its pharmacokinetic properties while maintaining its biological activity.

In conclusion, N-[6-({[(3-methylphenyl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]benzamide represents a compelling area of research in chemical biology and drug discovery. Its versatile scaffold and multifaceted biological activities make it a valuable candidate for further investigation. Future studies should prioritize elucidating its mechanism of action, optimizing its drug-like properties, and evaluating its efficacy in more complex disease models. The continued exploration of this compound could yield significant advancements in the treatment of cancer, neurodegenerative diseases, and other conditions.